4-(4-Methoxyphenyl)thiomethyl-5-methyl-1,3-dioxol-2-one

• Molecular Formula: C12H12O4S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 4-[(4-methoxyphenyl)sulfanylmethyl]-5-methyl-1,3-dioxol-2-one
• InChI: InChI=1S/C12H12O4S/c1-8-11(16-12(13)15-8)7-17-10-5-3-9(14-2)4-6-10/h3-6H,7H2,1-2H3
• InChI Key: STOWGEOFSAKZPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)OC

Description

4-(4-Methoxyphenyl)thiomethyl-5-methyl-1,3-dioxol-2-one is a useful research compound. Its molecular formula is C12H12O4S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 40 ml of dichloromethane was dissolved 2.0 g of 4-chloromethyl-5-methyl-1,3-dioxol-2-one, and 1.9 g of 4-methoxybenzenethiol was added. Then, 1.4 g of triethylamine was added, and the mixture was stirred at room temperature for 30 minutes. After the reaction, the solvent was evaporated under reduced pressure. The residue was dissolved in ethyl acetate. The insoluble materials were separated by filtration, and the solvent was evaporated under reduced pressure. The residue was subjected to medium-pressure silica gel column chromatography as in Example 1. The eluate was evaporated under reduced pressure, and the residue was recrystallized from a mixed solvent of ethyl acetate and n-hexane to give 2.3 g of the captioned compound as pale yellow crystals.